Cas no 165657-63-6 ((3R)-3-Hydroxy-1-(phenylmethyl)-2,5-pyrrolidinedione)

• Product Name: (3R)-3-Hydroxy-1-(phenylmethyl)-2,5-pyrrolidinedione
• CAS No: 165657-63-6
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 110642
• PubChem ID: 11063570
• Update Time: 2025-05-20

(3R)-3-Hydroxy-1-(phenylmethyl)-2,5-pyrrolidinedione Chemical and Physical Properties

Names and Identifiers

• (R)-1-Benzyl-3-hydroxypyrrolidine-2,5-dione
• (R)-1-BENZYL-3-HYDROXYPYRROLE-2,5-DIONE
• 2,5-Pyrrolidinedione,3-hydroxy-1-(phenylmethyl)-, (3R)-
• (R)-2-HYDROXY-N-BENZYLSUCCINIMIDE
• (+)-N-BENZYL-D-MALIMIDE
• DTXSID00453855
• (3R)-1-benzyl-3-hydroxypyrrolidine-2,5-dione
• 165657-63-6
• SCHEMBL3597730
• (3R)-3-Hydroxy-1-(phenylmethyl)-2,5-pyrrolidinedione

• Inchi： 1S/C11H11NO3/c13-9-6-10(14)12(11(9)15)7-8-4-2-1-3-5-8/h1-5,9,13H,6-7H2/t9-/m1/s1
• InChI Key： VCPKAWKGCQTPCR-SECBINFHSA-N
• SMILES： O[C@H]1C(N(C(C1)=O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61000
• LogP: 0.24430

Additional information on (3R)-3-Hydroxy-1-(phenylmethyl)-2,5-pyrrolidinedione

Compound CAS No. 165657-63-6: (3R)-3-Hydroxy-1-(phenylmethyl)-2,5-pyrrolidinedione

The compound with CAS No. 165657-63-6, known as (3R)-3-Hydroxy-1-(phenylmethyl)-2,5-pyrrolidinedione, is a structurally unique organic compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidinediones, which are five-membered lactams with two oxygen atoms in the ring structure. The presence of a phenylmethyl group and a hydroxyl group at the 3-position introduces significant stereochemistry and functional diversity to the molecule.

Recent studies have highlighted the potential of (3R)-3-Hydroxy-1-(phenylmethyl)-2,5-pyrrolidinedione as a precursor in the synthesis of bioactive compounds. Its chiral center at the 3-position makes it particularly interesting for asymmetric synthesis applications. Researchers have explored its role in the development of novel antibiotics and anti-inflammatory agents, leveraging its ability to form stable hydrogen bonds and participate in various chemical reactions.

The synthesis of this compound typically involves multi-step processes, including nucleophilic substitutions and cyclizations. One notable approach reported in recent literature involves the use of a chiral auxiliary to control the stereochemistry during the formation of the pyrrolidinedione ring. This method has been optimized to achieve high yields and excellent enantiomeric excess, making it suitable for large-scale production.

In terms of biological activity, (3R)-3-Hydroxy-1-(phenylmethyl)-2,5-pyrrolidinedione has shown promise as a modulator of cellular signaling pathways. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress, suggesting potential applications in treating chronic diseases such as arthritis and neurodegenerative disorders.

Moreover, this compound has been investigated for its role in drug delivery systems. Its amphiphilic nature allows it to form self-assembled structures, which can encapsulate hydrophobic drugs and enhance their bioavailability. This property has led to its exploration as a component in nanomedicine formulations.

From an environmental perspective, researchers have also examined the biodegradability and ecotoxicity of (3R)-3-Hydroxy-1-(phenylmethyl)-2,5-pyrrolidinedione. Studies indicate that it undergoes rapid microbial degradation under aerobic conditions, reducing its potential impact on aquatic ecosystems.

In conclusion, CAS No. 165657-63-6 represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, stereochemical properties, and biological activity make it a valuable tool in contemporary chemical research. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.